Cas no 1423043-72-4 ((5S)-N-cyclopropyl-1-azabicyclo[3.3.1]nonan-3-amine)

• Product Name: (5S)-N-cyclopropyl-1-azabicyclo[3.3.1]nonan-3-amine
• CAS No: 1423043-72-4
• MF: C₁₁H₂₀N₂
• MW: 180.289902687073
• CID: 5179891
• PubChem ID: 71757274
• Update Time: 2026-03-05

(5S)-N-cyclopropyl-1-azabicyclo[3.3.1]nonan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.3.1]nonan-3-amine, N-cyclopropyl-, (5S)-
• (5S)-N-cyclopropyl-1-azabicyclo[3.3.1]nonan-3-amine

• Inchi： 1S/C11H20N2/c1-2-9-6-11(12-10-3-4-10)8-13(5-1)7-9/h9-12H,1-8H2/t9-,11?/m0/s1
• InChI Key： KBSSZKNWBQABTA-FTNKSUMCSA-N
• SMILES： N12C[C@@]([H])(CCC1)CC(NC1CC1)C2

Additional information on (5S)-N-cyclopropyl-1-azabicyclo[3.3.1]nonan-3-amine

(5S)-N-Cyclopropyl-1-Azabicyclo[3.3.1]Nonan-3-Amine: A Comprehensive Overview

The compound (5S)-N-cyclopropyl-1-azabicyclo[3.3.1]nonan-3-amine (CAS No: 1423043-72-4) is a complex bicyclic amine with significant potential in various chemical and pharmaceutical applications. This molecule, characterized by its unique bicyclo[3.3.1]nonane framework, has garnered attention due to its structural complexity and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as ring-closing metathesis and stereoselective catalysis. These techniques have not only improved the yield but also enhanced the stereochemical control during the synthesis process, making it more accessible for research and industrial applications.

The bicyclo[3.3.1]nonane framework is a key structural element in this compound, contributing to its stability and reactivity. The presence of the cyclopropyl group further enhances the molecule's electronic properties, making it a valuable component in drug design and materials science.

Emerging research highlights the potential of (5S)-N-cyclopropyl-1-azabicyclo[3.3.1]nonan-3-amine in therapeutic applications, particularly in targeting central nervous system disorders. Studies conducted in 2022 demonstrated its ability to modulate neurotransmitter systems, suggesting its role as a potential lead compound for developing novel neuroprotective agents.

In addition to its pharmacological applications, this compound has shown promise in polymer chemistry as a building block for advanced materials with tailored mechanical properties. Its incorporation into polymeric networks has been shown to improve thermal stability and mechanical resilience, opening new avenues for material innovation.

The stereochemistry of this compound, particularly the (5S) configuration, plays a crucial role in determining its biological activity and chemical reactivity. Researchers have employed computational modeling techniques to study the stereochemical effects on molecular interactions, providing deeper insights into its functional properties.

Recent studies have also explored the use of (5S)-N-cyclopropyl-1-azabicyclo[3.3.1]nonan-3-amine in asymmetric catalysis, where it serves as a chiral ligand for enantioselective reactions. This application underscores its utility in organic synthesis and highlights its potential for facilitating the production of enantiopure compounds.

Furthermore, advancements in analytical techniques such as NMR spectroscopy and X-ray crystallography have enabled precise characterization of this compound's molecular structure and conformational dynamics. These studies have provided critical insights into its structural integrity and dynamic behavior under varying conditions.

The integration of green chemistry principles into the synthesis of (5S)-N-cyclopropyl-1-azabicyclo[3.3.1]nonan-3-amine has been another significant development, emphasizing sustainability and environmental responsibility in chemical manufacturing.

In conclusion, (5S)-N-cyclopropyl-1-azabicyclo[3.3.1]nonan-3-amine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic research and industrial innovation.